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Compound of Interest

Compound Name: Nonadecanoate

Cat. No.: B1228766

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Nonadecanoate in a laboratory setting. The information is tailored
for researchers, scientists, and drug development professionals to ensure safe and compliant
laboratory practices.

Important Note on Nonadecanoate Forms: Nonadecanoate can be handled as Nonadecanoic
acid or its ester, Methyl nonadecanoate. Safety data indicates that Nonadecanoic acid
presents greater potential hazards, including skin and eye irritation, and possible toxicity if
ingested, inhaled, or in contact with skin.[1] Methyl nonadecanoate is generally not classified
as a hazardous substance.[2] For a comprehensive safety approach, this guide emphasizes
precautions suitable for Nonadecanoic acid.

Hazard Identification and Personal Protective
Equipment (PPE)

A thorough risk assessment should be conducted before handling Nonadecanoate. The
following table summarizes the potential hazards of Nonadecanoic acid and the recommended
PPE.
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Hazard Category

Description

Recommended Personal
Protective Equipment
(PPE)

Acute Toxicity

Toxic if swallowed. Harmful in

contact with skin or if inhaled.

[1]

Gloves: Nitrile or butyl rubber
gloves. Lab Coat: Standard
laboratory coat. Respiratory
Protection: Use in a well-
ventilated area or under a
chemical fume hood.[3] If dust
or aerosols may be generated,
a NIOSH-approved respirator

is recommended.

Skin Corrosion/ Irritation

Causes skin irritation.[3][4]

Gloves: Chemical-resistant
gloves (e.g., nitrile). Lab Coat:
Long-sleeved lab coat to

prevent skin exposure.

Eye Damage/ Irritation

Causes serious eye irritation.

[3]4]

Eye Protection: Chemical

safety goggles or a face shield.

[3]

Respiratory Irritation

May cause respiratory

irritation.[1]

Respiratory Protection: Handle
in a well-ventilated area or
chemical fume hood to

minimize inhalation of dust.[3]

Quantitative Data Summary

The following table provides key quantitative physical and chemical properties for

Nonadecanoic acid and Methyl nonadecanoate.
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Property Nonadecanoic Acid Methyl Nonadecanoate
CAS Number 646-30-0 1731-94-8
Molecular Formula C19H3802 C20H4002
Molecular Weight 298.5 g/mol 312.53 g/mol
Appearance White solid Solid
Melting Point 68 - 70 °C (154.4 - 158 °F)[3] 39-40 °C (102.2-104 °F)[2]
Boiling Point 297°C (566.6°F) @ 100 Not determined
mmHg[3]
Flash Point >113 °C (>235.4 °F) >113 °C (>235.4 °F)[2]

Soluble in organic solvents like

Solubility Insoluble in water.
ethanol, DMSO, and DMF.[4]

Occupational Exposure Limits: There are no established occupational exposure limits (e.g.,
PEL, TLV) for Nonadecanoic acid.[3] Therefore, it is crucial to handle it with care to minimize
any potential exposure.

Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural steps for the safe handling of Nonadecanoate, from
preparation to use in experiments.

1. Preparation and Weighing:

» Work Area: Conduct all handling of solid Nonadecanoate within a chemical fume hood to
control dust.

» PPE: Don the appropriate PPE as outlined in the table above (gloves, lab coat, eye
protection).

» Weighing: Use a clean, dry weighing paper or boat. Do not weigh the substance directly on
the balance pan.
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» Static: Be aware that fine powders can be static-prone. Use an anti-static gun or ionizer if
necessary to prevent scattering of the powder.

o Cleaning: After weighing, carefully fold the weighing paper and transfer the contents to your
desired container. Clean the balance and surrounding area of any residual powder.

2. Dissolving:

¢ Solvent Selection: Nonadecanoate is soluble in organic solvents such as ethanol, DMSO,
and dimethylformamide (DMF).[4]

e Procedure: In a chemical fume hood, add the weighed Nonadecanoate to a suitable flask.
Slowly add the chosen solvent while stirring to facilitate dissolution. Gentle warming may be
required for some fatty acids to fully dissolve.

e Aqueous Solutions: For experiments requiring an aqueous solution, it is recommended to
first dissolve the Nonadecanoate in a minimal amount of a water-miscible organic solvent
like DMF and then dilute with the agqueous buffer.[4]

3. Experimental Use:
o Transfers: When transferring solutions, use appropriate pipettes or glassware to avoid spills.

e Heating: If heating is required, use a water bath or heating mantle with temperature control.
Avoid open flames.

e Incompatible Materials: Avoid contact with strong bases and reducing agents.[3]
Emergency Procedures
Spill Response:
e Small Spills:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, cover the spill with an absorbent material (e.g., sand,
diatomite).
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o Sweep up the absorbed material and place it in a sealed, labeled container for hazardous
waste disposal.

o Clean the spill area with soap and water.
o Large Spills:
o Evacuate the area immediately.
o Alert your institution's emergency response team.
o Prevent entry into the affected area.
First Aid Measures:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation persists.[3]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[5]

Disposal Plan

Waste Characterization:

e Nonadecanoic Acid: Due to its irritant and potential toxicity properties, waste containing
Nonadecanoic acid should be considered hazardous chemical waste.

o Methyl Nonadecanoate: While not classified as hazardous, it is good practice to dispose of
it as chemical waste, especially when mixed with solvents. Smaller quantities may be
disposable with household waste, but always follow institutional guidelines.[6]
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Disposal Procedures:

e Solid Waste: Collect solid Nonadecanoate waste and contaminated materials (e.g.,
weighing paper, gloves) in a clearly labeled, sealed container for hazardous waste.

e Liquid Waste: Collect liquid waste containing Nonadecanoate in a labeled, sealed, and
compatible waste container. Do not mix with incompatible waste streams.

o Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should
be collected as hazardous waste. After rinsing, the container can be disposed of as non-
hazardous waste, but be sure to deface the original label.

» Regulatory Compliance: All chemical waste disposal must adhere to local, state, and federal
regulations. Contact your institution's Environmental Health and Safety (EHS) department for
specific guidance and to arrange for waste pickup.

Workflow for Handling Nonadecanoate

Preparation Handling & Use Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of Nonadecanoate from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Nonadecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228766#personal-protective-equipment-for-
handling-nonadecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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